Cas no 67563-47-7 (Benzoxazole, 5-chloro-2-[4-[2-(2-phenyl-6-benzoxazolyl)ethenyl]phenyl]-)

• Product Name: Benzoxazole, 5-chloro-2-[4-[2-(2-phenyl-6-benzoxazolyl)ethenyl]phenyl]-
• CAS No: 67563-47-7
• MF: C₂₈H₁₇ClN₂O₂
• MW: 448.899785757065
• CID: 394603
• PubChem ID: 54375072
• Update Time: 2025-04-19

Benzoxazole, 5-chloro-2-[4-[2-(2-phenyl-6-benzoxazolyl)ethenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-chloro-2-[4-[2-(2-phenyl-6-benzoxazolyl)ethenyl]phenyl]-
• 5-chloro-2-[4-[2-(2-phenyl-1,3-benzoxazol-6-yl)ethenyl]phenyl]-1,3-benzoxazole
• UVXLRZVJNPFWAW-UHFFFAOYSA-N
• 67563-47-7
• DTXSID10710926
• 1-(2-phenylbenzoxazol-6-yl)-2-[4'-(5-chlorbenzoxazol-2-yl)-phenyl]-ethylene
• SCHEMBL11563569
• 5-Chloro-2-{4-[2-(2-phenyl-1,3-benzoxazol-6-yl)ethenyl]phenyl}-1,3-benzoxazole

• Inchi： 1S/C28H17ClN2O2/c29-22-13-15-25-24(17-22)31-28(32-25)21-11-8-18(9-12-21)6-7-19-10-14-23-26(16-19)33-27(30-23)20-4-2-1-3-5-20/h1-17H
• InChI Key： UVXLRZVJNPFWAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1)C=CC1C=CC3=C(C=1)OC(C1C=CC=CC=1)=N3)O2

Computed Properties

• Exact Mass: 448.09801
• Monoisotopic Mass: 448.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.8
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06